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Compound of Interest

Compound Name: 9,9-Bis(4-hydroxyphenyl)fluorene

Cat. No.: B116638 Get Quote

An In-depth Technical Guide on the Cardo-Ring Structure of 9,9-Bis(4-
hydroxyphenyl)fluorene (BHPF)

Introduction
9,9-Bis(4-hydroxyphenyl)fluorene (BHPF), also known as Bisphenol FL, is a bisphenol

compound distinguished by its unique "cardo" structure. The term "cardo," derived from the

Latin word for "loop," refers to the fluorene group where the C9 carbon is part of the polymer

backbone and is also a component of the orthogonal fluorene ring system.[1][2] This rigid,

bulky, and spirocyclic structure imparts exceptional properties to the molecule and the polymers

derived from it.[3]

BHPF serves as a critical monomer and modifier in the synthesis of high-performance

functional polymers, including polycarbonates, epoxy resins, polyesters, and polyarylene

ethers.[4][5][6] The incorporation of the fluorene cardo-ring enhances thermal stability,

mechanical strength, optical properties, and chemical resistance in these materials, making

them suitable for demanding applications in the aerospace, electronics, and automotive

industries.[1][7]

Beyond its role in materials science, BHPF has garnered significant attention from toxicologists

and drug development professionals. It is recognized as an endocrine disruptor and has

demonstrated various biological activities, including anti-estrogenic effects.[6][8] Recent studies

have explored its neurotoxicity, developmental toxicity, and potential as an antimicrobial agent,

highlighting its complex interactions with biological systems.[9][10][11] This guide provides a
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comprehensive technical overview of the structure, synthesis, properties, and applications of

BHPF, with a focus on data-driven insights and detailed experimental methodologies for

researchers.

Chemical Structure and Physicochemical Properties
The defining feature of BHPF is the fluorene moiety, where two hydroxyphenyl groups are

attached to the same carbon atom (C9) of the fluorene ring system. This arrangement creates

a three-dimensional, rigid structure that restricts the rotational motion of the polymer chains,

leading to significantly higher glass transition temperatures (Tg) and improved thermal stability.

[3]

Data Presentation: Physicochemical and Spectroscopic
Properties
The quantitative properties of BHPF are summarized below for easy reference.

Table 1: Physicochemical Properties of 9,9-Bis(4-hydroxyphenyl)fluorene

Property Value Reference(s)

CAS Number 3236-71-3 [12][13]

Molecular Formula C₂₅H₁₈O₂ [8][13]

Molecular Weight 350.417 g/mol [8][13]

Appearance
White to tan crystalline

powder/chunks
[4][13][14]

Melting Point 224-226 °C [4][6][14]

Boiling Point 526.4 °C at 760 mmHg [4][14]

Density 1.288 g/cm³ [4][13][14]

Flash Point 241 °C [4][14]

Water Solubility Insoluble [4][15]

| Refractive Index | 1.71 |[4][14] |
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Table 2: Spectroscopic Data for 9,9-Bis(4-hydroxyphenyl)fluorene

Technique Observed Data Reference(s)

¹H NMR (300 MHz, DMSO)

δ 8.46 (s, 1H), 8.01-7.89 (m,
4H), 7.86-7.67 (m, 18H),
7.66-7.53 (m, 3H), 7.53-7.38
(m, 3H), 7.33 (t, J=7.9 Hz,
2H), 7.29-7.19 (m, 2H), 7.12-
6.93 (m, 4H), 6.83 (d, J=8.3
Hz, 1H)

[5]

Mass Spectrometry Molecular Ion Peak (m/z): 350 [8]

| Characterization | Further characterization is commonly performed using FT-IR and ¹³C NMR

spectroscopy. |[16] |

Synthesis of 9,9-Bis(4-hydroxyphenyl)fluorene
BHPF is typically synthesized via an acid-catalyzed condensation reaction between 9-

fluorenone and an excess of phenol.[12][17] Phenol acts as both a reactant and a solvent in

this process.[17] Various catalysts can be employed, including inorganic acids (e.g., sulfuric

acid), organic acids, and more recently, reusable catalysts like bifunctional ionic liquids (BFILs)

to promote greener chemistry.[8][12][17]
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Fig. 1: General workflow for the synthesis of BHPF.

Experimental Protocol: Synthesis via Bifunctional Ionic
Liquid Catalysis
This protocol is adapted from a method demonstrating high yield and selectivity.[17][18][19]
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Reaction Setup: In a round-bottom flask, combine 9-fluorenone (10 mmol), phenol (60

mmol), and the bifunctional ionic liquid (BFIL) catalyst 6c ([HSO₃C₃MBT][p-CH₃C₆H₄SO₃])

(1.5 mmol, 15 mol%).[17]

Reaction Conditions: Heat the mixture to 110 °C and stir for 4 hours.[17] Phenol serves as

both the reactant and the solvent.[17]

Monitoring: The progress of the reaction can be monitored using Thin-Layer

Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. The crude

product can be isolated.

Purification: The crude product is subjected to purification steps, commonly recrystallization

from a suitable solvent, to achieve the required high purity (>99.5%).[12]

Characterization: The final product is dried and characterized using NMR, MS, and FT-IR to

confirm its structure and purity.[16] This method can achieve nearly 100% conversion of 9-

fluorenone with a BHPF selectivity of over 95%.[18][19]

Key Applications and Mechanisms of Action
The unique cardo-ring of BHPF is central to its primary applications and biological effects.

Application in Polymer Science
The rigid and bulky fluorene group, when incorporated into a polymer backbone, acts as a

"cardo" unit that restricts segmental motion. This structural feature is directly responsible for the

enhanced thermal properties of the resulting polymers.
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Fig. 2: Influence of the cardo-ring on polymer properties.

The practical impact of incorporating BHPF is evident in the thermal data of copolymers.

Table 3: Thermal Properties of Bisphenol A (BPA) and BHPF Copolymers

BHPF Content
(mol%)

Glass Transition
Temp. (Tg)

5% Weight Loss
Temp. (Td-5%)

Reference

0 (Pure BPA-PC) ~140 °C ~320 °C [3]

1
Greatly improved vs.

pure PC
420-425 °C [3]

5
Slow growth trend vs.

1%
420-425 °C [3]

70 216 °C - [3]
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| 85 | 232 °C | - |[3] |

As shown, even a small amount (1 mol%) of BHPF can significantly increase the thermal

stability of polycarbonate.[3]

Relevance in Drug Development and Toxicology
BHPF is a known endocrine disruptor that interacts with various biological pathways. Its effects

are a subject of ongoing research, particularly concerning its potential as a substitute for

Bisphenol A (BPA).

Endocrine Disruption: BHPF is described as having anti-estrogenic properties.[6][8] Like

other bisphenols, it can interact with nuclear receptors and related signaling pathways,

disrupting normal hormonal functions.[20]

Developmental and Reproductive Toxicity:In vitro studies using mouse embryos have shown

that BHPF exposure can cause developmental arrest.[10] The mechanism involves the

disruption of the maternal-to-zygotic transition by impairing zygotic genome activation and

maternal mRNA degradation.[10]

Mitochondrial Dysfunction and Oxidative Stress: BHPF exposure has been linked to impaired

mitochondrial function, characterized by reduced membrane potential and decreased ATP

production.[10] This leads to an accumulation of reactive oxygen species (ROS), causing

oxidative stress and DNA damage in embryos.[10]

Neurotoxicity: Studies in adult zebrafish have demonstrated that chronic exposure to

environmentally relevant concentrations of BHPF can lead to its accumulation in brain tissue.

[9] This results in anxiety-like behaviors and deficits in learning and memory, indicating clear

neurotoxic effects.[9] The toxicity involves the dysregulation of neurotransmitter and

neurosteroid metabolic pathways.[9]

Cardiotoxicity: In zebrafish embryos, BHPF has been shown to induce cardiac ferroptosis (a

form of programmed cell death) and TNFα-driven apoptosis, leading to a reduction in

cardiomyocytes and heart failure.[21]

Antimicrobial Potential: Recent research has identified BHPF as a potent inhibitor of Candida

albicans biofilms, suggesting a potential therapeutic application that warrants further
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investigation.[11]
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Fig. 3: Simplified overview of BHPF's mechanisms of toxicity.

Conclusion
The cardo-ring structure of 9,9-Bis(4-hydroxyphenyl)fluorene is the cornerstone of its utility in

materials science, bestowing exceptional thermal and mechanical stability to a variety of

polymers. However, this same structural complexity contributes to its significant biological

activity. For researchers, scientists, and drug development professionals, BHPF represents a

molecule of dual interest. It is both a building block for advanced materials and a potent

endocrine disruptor with demonstrable toxicological effects on developmental, neurological,

and cardiovascular systems. A thorough understanding of its synthesis, properties, and

multifaceted mechanisms of action is essential for harnessing its benefits while mitigating its

potential risks to human health and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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